molecular formula C15H13F3O B1322735 1-(4'-Trifluoromethyl-biphenyl-4-yl)-ethanol

1-(4'-Trifluoromethyl-biphenyl-4-yl)-ethanol

Cat. No.: B1322735
M. Wt: 266.26 g/mol
InChI Key: ODPHLJQLNKPQOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4'-Trifluoromethyl-biphenyl-4-yl)-ethanol is a useful research compound. Its molecular formula is C15H13F3O and its molecular weight is 266.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13F3O

Molecular Weight

266.26 g/mol

IUPAC Name

1-[4-[4-(trifluoromethyl)phenyl]phenyl]ethanol

InChI

InChI=1S/C15H13F3O/c1-10(19)11-2-4-12(5-3-11)13-6-8-14(9-7-13)15(16,17)18/h2-10,19H,1H3

InChI Key

ODPHLJQLNKPQOS-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=C(C=C1)C2=CC=C(C=C2)C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a stirred suspension of 1.5 g of magnesium turnings in 10 ml of dry tetrahydrofuran, add a small amount of 4'-trifluoromethyl-4-bromo[1,1']biphenyl and a few drops of bromine. When the reaction is started, add (dropwise) a solution of 16 g of 4'-trifluoromethyl-4-bromo-[1,1']biphenyl in 50 ml of tetrahydrofuran at 50°-60° C. Heat the mixture for one hour, cool to 0° C., and slowly (dropwise) add 7 g of acetaldehyde. Stir the reaction mixture at room temperature for twenty hours. Work-up the reaction mixture following the procedure of example 2, and isolate the desired product by chromatography, m.p. 116°-117°.
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